Cas no 68364-62-5 (1H-Pyrazole-4-carbonitrile, 3-(4-chlorophenyl)-5-(methylthio)-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 3-(4-chlorophenyl)-5-(methylthio)-
• CAS No: 68364-62-5
• MF: C₁₁H₈ClN₃S
• MW: 249.719319343567
• CID: 1734330
• Update Time: 2024-11-27

1H-Pyrazole-4-carbonitrile, 3-(4-chlorophenyl)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 3-(4-chlorophenyl)-5-(methylthio)-

• Inchi： 1S/C11H8ClN3S/c1-16-11-9(6-13)10(14-15-11)7-2-4-8(12)5-3-7/h2-5H,1H3,(H,14,15)
• InChI Key： KRQSUBRVYHNKPM-UHFFFAOYSA-N
• SMILES： N1C(SC)=C(C#N)C(C2=CC=C(Cl)C=C2)=N1

Computed Properties

• Exact Mass: 249.01294

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 509.9±50.0 °C(Predicted)
• PSA: 52.47
• pka: 7.90±0.50(Predicted)